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Compound of Interest

Compound Name: Allylphosphonic dichloride

CAS No.: 1498-47-1

Cat. No.: B075532

Get Quote

For researchers, scientists, and professionals in drug development, the potent reactivity of

organophosphorus compounds like allylphosphonic dichloride presents both significant

opportunities in chemical synthesis and substantial safety challenges. This document provides

a detailed guide to the safe handling, storage, and disposal of allylphosphonic dichloride,

grounded in established safety protocols and an understanding of its chemical nature. The

following application notes and protocols are designed to empower laboratory personnel with

the knowledge to mitigate risks and ensure a safe working environment.

Understanding the Hazard: Chemical Profile of
Allylphosphonic Dichloride
Allylphosphonic dichloride (CAS No: 1498-47-1) is a corrosive, water-reactive

organophosphorus compound.[1] Its hazardous nature stems primarily from its rapid hydrolysis

in the presence of moisture, which liberates corrosive hydrochloric acid (HCl) gas and

allylphosphonic acid. This reactivity necessitates stringent control over its handling and storage

environment to prevent accidental exposure and uncontrolled reactions.

Table 1: Physicochemical Properties of Allylphosphonic Dichloride
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Property Value Source

Molecular Formula C₃H₅Cl₂OP PubChem

Molecular Weight 158.95 g/mol PubChem

Appearance Colorless to pale yellow liquid [2]

Boiling Point 75-77 °C (16 mmHg) LookChem

Density 1.33 g/mL LookChem

Flash Point 68.5 °C LookChem

Reactivity Reacts violently with water [3]

The presence of the P-Cl bonds makes the molecule highly susceptible to nucleophilic attack

by water, alcohols, and amines. This reactivity is the cornerstone of its utility in synthesis but

also the primary source of its hazards.

Prudent Practices for Handling and Storage
The fundamental principle for managing allylphosphonic dichloride is the rigorous exclusion

of moisture.[3] All handling procedures must be designed with this in mind.

Engineering Controls and Laboratory Setup
All manipulations of allylphosphonic dichloride should be conducted within a certified

chemical fume hood to control the release of corrosive vapors.[4][5] The work area should be

free of clutter and any non-essential materials. An ANSI-compliant safety shower and eyewash

station must be readily accessible within a 10-second travel distance.[4]
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Laboratory Setup for Safe Handling
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Appropriate Spill Kit
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Schlenk Line / Glove Box

 provides
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Caption: Essential engineering controls for handling allylphosphonic dichloride.

Personal Protective Equipment (PPE)
Given the corrosive nature of allylphosphonic dichloride and its hydrolysis products, a

comprehensive PPE ensemble is mandatory.[4][6]

Table 2: Recommended Personal Protective Equipment
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Body Part Protection
Rationale and
Specifications

Eyes/Face
Chemical splash goggles and

a full-face shield

Protects against splashes of

the liquid and corrosive HCl

gas. A face shield alone is

insufficient.[4]

Hands

Double gloving: inner nitrile

gloves under outer butyl or

neoprene gloves

Provides a dual barrier against

this corrosive material.[7]

Body
Flame-resistant lab coat,

chemical-resistant apron

Protects against splashes and

potential ignition of flammable

byproducts.[7]

Feet
Closed-toe shoes made of a

non-porous material
Protects feet from spills.

Storage Requirements
Proper storage is critical to maintaining the stability of allylphosphonic dichloride and

preventing hazardous situations.

Environment: Store in a cool, dry, well-ventilated area, away from sources of ignition and

incompatible materials.[5]

Moisture Control: Containers must be tightly sealed and stored under an inert atmosphere

(e.g., nitrogen or argon) to prevent hydrolysis.[8]

Segregation: Store separately from strong oxidizing agents, alcohols, amines, and bases.[9]

Do not store with flammable materials.

Container: Use the original container if possible, or a compatible, well-labeled secondary

container.

Emergency Procedures: Spill and Exposure
Management
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Prompt and correct response to spills and exposures is crucial to minimizing harm.

Spill Response Protocol
For small spills (less than 100 mL) by trained personnel:

Alert and Isolate: Immediately alert personnel in the vicinity and restrict access to the area.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Don PPE: Wear the appropriate PPE as outlined in Table 2.

Contain: Create a dike around the spill using a dry, inert absorbent material such as sand,

vermiculite, or a commercial sorbent rated for corrosive and water-reactive materials. DO

NOT USE WATER OR COMBUSTIBLE ABSORBENTS.[10]

Absorb: Carefully cover the spill with the absorbent material, working from the outside in.

Collect: Using non-sparking tools, carefully scoop the absorbed material into a designated,

labeled, and sealable container for hazardous waste.

Decontaminate: Wipe the spill area with a cloth dampened with a non-aqueous solvent (e.g.,

isopropanol), followed by a thorough cleaning with soap and water once all reactive material

is removed.

Dispose: All contaminated materials must be disposed of as hazardous waste.

For large spills (greater than 100 mL) or any spill outside of a fume hood:

Evacuate: Immediately evacuate the laboratory and alert others to do the same.

Isolate: Close the laboratory doors and prevent re-entry.

Notify: Contact your institution's emergency response team and provide them with the

chemical name, location, and approximate quantity of the spill.
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Caption: Decision workflow for allylphosphonic dichloride spill response.

First Aid for Exposure
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Immediate and thorough action is required in the event of personal exposure.

Skin Contact: Immediately remove all contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes.[3][11] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[11] Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[11]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Protocol for Neutralization and Disposal
Disposal of allylphosphonic dichloride requires its conversion to a less hazardous form

through controlled hydrolysis (neutralization) before being collected as hazardous waste. This

process must be performed in a fume hood with appropriate PPE.

Principle of Neutralization
The neutralization of allylphosphonic dichloride involves its controlled reaction with a weak

base in a non-protic solvent to manage the exothermic reaction and the release of HCl gas.

The resulting allylphosphonic acid and salts can then be disposed of as hazardous waste.

Allylphosphonic Dichloride (C₃H₅Cl₂OP)

Water (H₂O)

Hydrolysis Reaction

Allylphosphonic Acid (C₃H₅O₃P)

Hydrochloric Acid (2 HCl)
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Caption: Hydrolysis of allylphosphonic dichloride to less hazardous products.

Laboratory-Scale Neutralization Protocol
This protocol is intended for small quantities of residual allylphosphonic dichloride.

Materials:

Allylphosphonic dichloride waste

Sodium bicarbonate (NaHCO₃) or calcium carbonate (CaCO₃)

A non-protic solvent such as tetrahydrofuran (THF) or acetonitrile

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

gas outlet connected to a scrubber containing a dilute sodium hydroxide solution.

Ice-water bath

Procedure:

Setup: In a fume hood, assemble the reaction apparatus. Place the flask in an ice-water bath

on a magnetic stir plate.

Prepare Base Slurry: In the flask, prepare a slurry of sodium bicarbonate or calcium

carbonate in the chosen non-protic solvent.

Dilute Waste: Dilute the allylphosphonic dichloride waste with the same non-protic solvent

in the dropping funnel.

Controlled Addition: Slowly add the diluted allylphosphonic dichloride solution dropwise to

the stirred base slurry. Maintain a low temperature (0-10 °C) to control the exothermic

reaction. The rate of addition should be slow enough to prevent excessive gas evolution.

Reaction: After the addition is complete, allow the mixture to slowly warm to room

temperature and stir for several hours to ensure the reaction is complete.
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Quenching: Once the reaction is complete, very slowly and cautiously add a small amount of

water to quench any remaining reactive species.

Waste Collection: The resulting mixture, containing allylphosphonic acid salts and the

solvent, should be collected in a properly labeled hazardous waste container.

Disposal: The sealed and labeled waste container should be disposed of through your

institution's hazardous waste management program.[12]

Conclusion
Allylphosphonic dichloride is a valuable reagent whose utility is matched by its hazardous

properties. A thorough understanding of its reactivity, coupled with strict adherence to safety

protocols, is paramount for its safe use in a research environment. By implementing the

engineering controls, personal protective equipment, and handling and disposal procedures

outlined in this guide, researchers can effectively mitigate the risks associated with this

compound and maintain a safe laboratory setting. Always consult your institution's specific

safety guidelines and the Safety Data Sheet (SDS) for allylphosphonic dichloride before

commencing any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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